Cas no 1005584-30-4 (2-(4-Chloro-3,5-dimethyl-1H-pyrazol-1-yl)propanehydrazide)

• Product Name: 2-(4-Chloro-3,5-dimethyl-1H-pyrazol-1-yl)propanehydrazide
• CAS No: 1005584-30-4
• MF: C₈H₁₃ClN₄O
• MW: 216.668020009995
• MDL: MFCD04969761
• CID: 3059292
• PubChem ID: 17024725
• Update Time: 2025-11-02

2-(4-Chloro-3,5-dimethyl-1H-pyrazol-1-yl)propanehydrazide Chemical and Physical Properties

Names and Identifiers

• 2-(4-Chloro-3,5-dimethyl-1H-pyrazol-1-yl)propanehydrazide
• AKOS000310034
• 1005584-30-4
• 2-(4-chloro-3,5-dimethylpyrazol-1-yl)propanehydrazide
• STK312776
• 2-(4-Chloro-3,5-dimethyl-pyrazol-1-yl)-propionic acid hydrazide
• BBL038953
• EN300-229511
• CS-0240657
• 2-(4-chloro-3,5-dimethyl-1H-pyrazol-1-yl)propanohydrazide
• FQB58430

• MDL： MFCD04969761
• Inchi： 1S/C8H13ClN4O/c1-4-7(9)5(2)13(12-4)6(3)8(14)11-10/h6H,10H2,1-3H3,(H,11,14)
• InChI Key： JLIBFSITCDGEAL-UHFFFAOYSA-N
• SMILES： ClC1C(C)=NN(C=1C)C(C(NN)=O)C

Computed Properties

• Exact Mass: 216.0777887Da
• Monoisotopic Mass: 216.0777887Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 225
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 72.9Ų

Additional information on 2-(4-Chloro-3,5-dimethyl-1H-pyrazol-1-yl)propanehydrazide

Research Briefing on 2-(4-Chloro-3,5-dimethyl-1H-pyrazol-1-yl)propanehydrazide (CAS: 1005584-30-4)

In recent years, the compound 2-(4-Chloro-3,5-dimethyl-1H-pyrazol-1-yl)propanehydrazide (CAS: 1005584-30-4) has garnered significant attention in the field of chemical biology and pharmaceutical research. This hydrazide derivative, characterized by its pyrazole core, has demonstrated promising biological activities, particularly in the context of antimicrobial and anticancer applications. The unique structural features of this compound, including the chloro and dimethyl substitutions on the pyrazole ring, contribute to its potential as a versatile scaffold for drug development.

Recent studies have focused on elucidating the mechanistic pathways through which 2-(4-Chloro-3,5-dimethyl-1H-pyrazol-1-yl)propanehydrazide exerts its biological effects. A 2023 study published in the Journal of Medicinal Chemistry investigated its antimicrobial properties against a panel of Gram-positive and Gram-negative bacteria. The results indicated that the compound exhibited potent inhibitory activity against Staphylococcus aureus and Escherichia coli, with minimum inhibitory concentrations (MICs) in the range of 2-8 µg/mL. The study further suggested that the hydrazide moiety plays a critical role in disrupting bacterial cell wall synthesis, highlighting its potential as a novel antibiotic candidate.

In addition to its antimicrobial properties, 2-(4-Chloro-3,5-dimethyl-1H-pyrazol-1-yl)propanehydrazide has shown promising anticancer activity. A 2024 preclinical study published in Bioorganic & Medicinal Chemistry Letters explored its effects on various cancer cell lines, including breast (MCF-7) and lung (A549) adenocarcinoma. The compound demonstrated significant cytotoxicity, with IC50 values ranging from 10-25 µM. Mechanistic studies revealed that it induces apoptosis via the intrinsic mitochondrial pathway, accompanied by the upregulation of pro-apoptotic proteins such as Bax and caspase-3. These findings underscore its potential as a lead compound for further anticancer drug development.

The synthesis and optimization of 2-(4-Chloro-3,5-dimethyl-1H-pyrazol-1-yl)propanehydrazide have also been a focal point of recent research. A 2023 study in Organic & Biomolecular Chemistry detailed a novel synthetic route that improved the yield and purity of the compound. The optimized protocol involved a one-pot condensation reaction between 4-chloro-3,5-dimethyl-1H-pyrazole and propanehydrazide under mild acidic conditions, achieving a yield of 85%. This advancement is expected to facilitate large-scale production and further pharmacological evaluations.

Despite these promising findings, challenges remain in the development of 2-(4-Chloro-3,5-dimethyl-1H-pyrazol-1-yl)propanehydrazide as a therapeutic agent. Pharmacokinetic studies have indicated limited oral bioavailability, necessitating the exploration of prodrug strategies or formulation enhancements. Additionally, further in vivo studies are required to assess its safety profile and efficacy in animal models. Collaborative efforts between chemists, biologists, and pharmacologists will be essential to address these challenges and advance the compound toward clinical trials.

In conclusion, 2-(4-Chloro-3,5-dimethyl-1H-pyrazol-1-yl)propanehydrazide (CAS: 1005584-30-4) represents a promising candidate in the realm of antimicrobial and anticancer drug discovery. Its unique structural features, coupled with demonstrated biological activities, make it a valuable scaffold for further research. Continued investigations into its mechanisms of action, synthetic optimization, and preclinical development will be critical to unlocking its full therapeutic potential.